Cas no 882301-56-6 ((6-Amino-2,3-dichlorobenzyl)amine dihydrochloride)

• Product Name: (6-Amino-2,3-dichlorobenzyl)amine dihydrochloride
• CAS No: 882301-56-6
• MF: C₇H₁₀Cl₄N₂
• MW: 263.979697704315
• CID: 4718287
• Update Time: 2025-10-29

(6-Amino-2,3-dichlorobenzyl)amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (6-amino-2,3-dichlorobenzyl)amine dihydrochloride
• (6-Amino-2,3-dichlorobenzyl)amine dihydrochloride

• Inchi： 1S/C7H8Cl2N2.2ClH/c8-5-1-2-6(11)4(3-10)7(5)9;;/h1-2H,3,10-11H2;2*1H
• InChI Key： WIUXAEGOQJQTJY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1CN)N)Cl.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 132
• Topological Polar Surface Area: 52

Additional information on (6-Amino-2,3-dichlorobenzyl)amine dihydrochloride

The Compound CAS No. 882301-56-6: A Comprehensive Overview of (6-Amino-2,3-Dichlorobenzyl)Amine Dihydrochloride

(6-Amino-2,3-Dichlorobenzyl)Amine Dihydrochloride, identified by the CAS registry number 882301-56-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzene ring substituted with amino and dichloro groups, along with an amine functional group. The dihydrochloride salt form suggests its potential application in pharmaceuticals or as an intermediate in chemical synthesis.

The synthesis of (6-Amino-2,3-Dichlorobenzyl)Amine Dihydrochloride involves a series of carefully controlled reactions, including nucleophilic substitution and acid-base neutralization. Recent advancements in synthetic methodologies have enabled the production of this compound with high purity and yield. Researchers have explored various solvent systems and catalysts to optimize the reaction conditions, ensuring scalability for industrial applications.

One of the most promising areas of research involving this compound is its potential application in drug development. The presence of amino and chloro groups on the benzene ring makes it a versatile molecule for exploring interactions with biological targets. For instance, studies have shown that analogs of this compound exhibit activity against certain enzymes involved in neurodegenerative diseases. The dihydrochloride salt form is particularly advantageous due to its enhanced solubility in aqueous media, facilitating its use in pharmacokinetic studies.

In addition to its pharmaceutical applications, (6-Amino-2,3-Dichlorobenzyl)Amine Dihydrochloride has shown potential in materials science. Its ability to form coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and as a building block for metal-organic frameworks (MOFs). Recent research highlights its role in enhancing the catalytic efficiency of certain transition metal catalysts in organic transformations.

The toxicity profile of this compound is another critical area of study. Initial toxicological assessments indicate that it exhibits low acute toxicity; however, long-term effects require further investigation. Regulatory agencies have emphasized the importance of thorough safety evaluations for compounds intended for therapeutic use or industrial applications.

From an environmental perspective, understanding the biodegradation pathways of (6-Amino-2,3-Dichlorobenzyl)Amine Dihydrochloride is essential for assessing its environmental impact. Recent studies have focused on microbial degradation mechanisms under varying environmental conditions, providing insights into its persistence and fate in natural ecosystems.

In conclusion, (6-Amino-2,3-Dichlorobenzyl)Amine Dihydrochloride (CAS No. 882301-56-6) represents a multifaceted compound with diverse applications across chemistry and pharmacology. Its structural features make it a valuable tool for researchers exploring new drug candidates and advanced materials. As ongoing studies continue to uncover its potential uses and properties, this compound stands at the forefront of innovative scientific developments.